4-Fluoro-2-(trifluoromethoxy)benzonitrile
Overview
Description
4-Fluoro-2-(trifluoromethoxy)benzonitrile is a clear light yellow liquid . It is used as a pharmaceutical intermediate and also for the synthesis of diphenylthioethers .
Synthesis Analysis
This compound serves as an intermediate in the synthesis of fluvoxamine . It participates in nickel-catalyzed arylcyanation reaction of 4-octyne . A related compound, 4-fluoro-2-nitro-benzonitrile, can be synthesized by heating it with HBr .Molecular Structure Analysis
The molecular formula of 4-Fluoro-2-(trifluoromethoxy)benzonitrile is C8H3F4NO . The InChI code is 1S/C8H3F4NO/c9-6-2-1-5(4-13)7(3-6)14-8(10,11)12/h1-3H .Chemical Reactions Analysis
As a pharmaceutical intermediate, this compound is used in the synthesis of various other compounds . It participates in the nickel-catalyzed arylcyanation reaction of 4-octyne .Physical And Chemical Properties Analysis
This compound is a clear light yellow liquid . It is insoluble in water but almost transparent in methanol . The molecular weight is 205.11 .Scientific Research Applications
- “4-Fluoro-2-(trifluoromethoxy)benzonitrile” is a chemical compound with the molecular formula C8H3F4N .
- It is used as a pharmaceutical intermediate .
- It is also used for the synthesis of diphenylthioethers .
- This compound is available for purchase from various chemical suppliers, including Sigma-Aldrich and Thermo Scientific .
Safety And Hazards
The safety data sheet suggests wearing personal protective equipment/face protection and ensuring adequate ventilation. It is advised to avoid getting the compound in eyes, on skin, or on clothing, and to avoid ingestion and inhalation . It is classified as Acute Tox. 4 Oral according to the hazard classifications .
properties
IUPAC Name |
4-fluoro-2-(trifluoromethoxy)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3F4NO/c9-6-2-1-5(4-13)7(3-6)14-8(10,11)12/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HGQQVVYULDWWOU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)OC(F)(F)F)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3F4NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Fluoro-2-(trifluoromethoxy)benzonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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